4-tert-Octylphenol
4-tert-Octylphenol
4-tert-Octylphenol is an alkylbenzene.
4-Tert-octylphenol, also known as octylphenol PT or p-terc. oktylfenol, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 4-Tert-octylphenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 4-Tert-octylphenol has been detected in multiple biofluids, such as feces and urine. Within the cell, 4-tert-octylphenol is primarily located in the membrane (predicted from logP). 4-Tert-octylphenol is a potentially toxic compound.
4-Tert-octylphenol, also known as octylphenol PT or p-terc. oktylfenol, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 4-Tert-octylphenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 4-Tert-octylphenol has been detected in multiple biofluids, such as feces and urine. Within the cell, 4-tert-octylphenol is primarily located in the membrane (predicted from logP). 4-Tert-octylphenol is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
140-66-9
VCID:
VC0029142
InChI:
InChI=1S/C14H22O/c1-13(2,3)10-14(4,5)11-6-8-12(15)9-7-11/h6-9,15H,10H2,1-5H3
SMILES:
CC(C)(C)CC(C)(C)C1=CC=C(C=C1)O
Molecular Formula:
C14H22O
Molecular Weight:
206.32 g/mol
4-tert-Octylphenol
CAS No.: 140-66-9
Reference Standards
VCID: VC0029142
Molecular Formula: C14H22O
Molecular Weight: 206.32 g/mol
| CAS No. | 140-66-9 |
|---|---|
| Product Name | 4-tert-Octylphenol |
| Molecular Formula | C14H22O |
| Molecular Weight | 206.32 g/mol |
| IUPAC Name | 4-(2,4,4-trimethylpentan-2-yl)phenol |
| Standard InChI | InChI=1S/C14H22O/c1-13(2,3)10-14(4,5)11-6-8-12(15)9-7-11/h6-9,15H,10H2,1-5H3 |
| Standard InChIKey | ISAVYTVYFVQUDY-UHFFFAOYSA-N |
| SMILES | CC(C)(C)CC(C)(C)C1=CC=C(C=C1)O |
| Canonical SMILES | CC(C)(C)CC(C)(C)C1=CC=C(C=C1)O |
| Boiling Point | 279 °C |
| Colorform | White solid |
| Melting Point | 84.5 °C 85 °C 84.5°C |
| Physical Description | Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid Solid |
| Description | 4-tert-Octylphenol is an alkylbenzene. 4-Tert-octylphenol, also known as octylphenol PT or p-terc. oktylfenol, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 4-Tert-octylphenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 4-Tert-octylphenol has been detected in multiple biofluids, such as feces and urine. Within the cell, 4-tert-octylphenol is primarily located in the membrane (predicted from logP). 4-Tert-octylphenol is a potentially toxic compound. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 5.113 mg/L at 25 °C (est) |
| Synonyms | 4-tert-octylphenol 4-tertiary-octylphenol p-(1,1,3,3-tetramethylbutyl)-phenol p-tert-octylphenol |
| Vapor Pressure | 4.78e-04 mmHg 4.7X10-3 kPa at 74 °C /4.8X10-4 mm Hg at 25 °C/ |
| PubChem Compound | 8814 |
| Last Modified | Nov 11 2021 |
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